![molecular formula C9H9BrN2O2 B8189242 (S)-3-Amino-8-bromo-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one CAS No. 1965314-74-2](/img/structure/B8189242.png)
(S)-3-Amino-8-bromo-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one
Overview
Description
“(S)-3-Amino-8-bromo-2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-one” is a benzo-fused seven-membered N-heterocycle. It belongs to the class of compounds known as dibenzo[b,e][1,4]oxazepin-ones . These compounds are characterized by a structure that includes a benzene ring fused to a seven-membered heterocyclic ring containing an oxygen atom, a nitrogen atom, and a carbonyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as dibenzo[b,e][1,4]oxazepin-ones have been synthesized using methods involving the N-arylation reaction between N-arylated 2-aminophenols and 2-halogenated benzoic or phenylacetic acids . This is followed by chemo- and regio-selective intramolecular lactonization or acylation under mild conditions .Scientific Research Applications
Fungicidal Activities : Analogues of Dihydrobenzo[e][1,2]oxazepin-4(1H)-one demonstrate moderate to high fungicidal activities against phytopathogenic fungi. This suggests their potential use in crop protection (Yang et al., 2017).
Anticonvulsant and Hypnotic Effects : 7-substituted-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-ones show anticonvulsant and hypnotic effects, indicating their potential application in treating neurological conditions (Deng et al., 2011).
Antiinflammatory Activity : The ring-expanded 1,3-dichloro-5H-dibenz[b,g]-1,4-oxazocine and its corresponding ring-opened amino acid exhibit significant antiinflammatory activity, superior to some known compounds (Stillings et al., 1985).
Catalytic Asymmetric Synthesis : The catalytic asymmetric methodologies for synthesizing chiral dibenzo[b,f][1,4]oxazepine derivatives are significant for generating new biological and pharmacological activities (Munck et al., 2018).
Synthesis of Biologically Active Substances : 1,3-Oxazepines, synthesized from 2′-amino-2-hydroxybiphenyl and isothiocyanates, are biologically active substances (Murata et al., 2021).
Inhibition of HIV-1 Reverse Transcriptase : Tricyclic pyridobenzoxazepinones and dibenzoxazepinones inhibit HIV-1 reverse transcriptase, indicating their potential in HIV treatment (Klunder et al., 1992).
Synthesis of Heterocyclic Compounds : Research focuses on synthesizing heterocyclic compounds like oxazepine, pyrazol, and isoxazole derivatives from 2-aminobenzimidazole for diverse applications (Adnan et al., 2014).
Diversity-Oriented Synthesis : The developed protocols for synthesizing dihydrobenzoxazepinones and related compounds offer operationally simple methods for diverse research applications (Moni et al., 2014).
properties
IUPAC Name |
(3S)-3-amino-8-bromo-3,5-dihydro-2H-1,5-benzoxazepin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O2/c10-5-1-2-7-8(3-5)14-4-6(11)9(13)12-7/h1-3,6H,4,11H2,(H,12,13)/t6-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPPKSKIYPBDTCY-LURJTMIESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)NC2=C(O1)C=C(C=C2)Br)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](C(=O)NC2=C(O1)C=C(C=C2)Br)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101175813 | |
Record name | 1,5-Benzoxazepin-4(5H)-one, 3-amino-8-bromo-2,3-dihydro-, (3S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101175813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1965314-74-2 | |
Record name | 1,5-Benzoxazepin-4(5H)-one, 3-amino-8-bromo-2,3-dihydro-, (3S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1965314-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Benzoxazepin-4(5H)-one, 3-amino-8-bromo-2,3-dihydro-, (3S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101175813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.